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Compound of Interest

Compound Name:
3-Bromo-4-

(dimethylamino)benzamide

Cat. No.: B12987907

Get Quote

Executive Structural Summary
Compound: 3-Bromo-4-(dimethylamino)benzamide

CAS: 1369782-07-9 (Generic/Analogous)

Core Scaffold: Benzamide (Primary Amide)

Key Structural Feature: The Steric "Ortho-Twist". Unlike 4-(dimethylamino)benzamide, where

the

group is coplanar with the phenyl ring allowing full

-conjugation, the introduction of a bulky Bromine atom at the 3-position forces the 4-
dimethylamino group out of planarity.

Performance Implication: This deplanarization reduces intermolecular

-

stacking energy, theoretically increasing solubility in polar organic solvents compared to the

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12987907#bc-rfq
https://www.benchchem.com/product/b12987907/docs?utm_src=pdf-body#structural-profiling-guide-3-bromo-4-dimethylamino-benzamide-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12987907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


planar analog, while creating a distinct "kinked" hydrophobic vector for protein binding
pockets (e.g., BRD4, PARP).

Comparative Crystallographic Data
Objective comparison of the target molecule against its closest structural analogs to infer

packing behavior.

Feature
Target: 3-Bromo-4-

(dimethylamino)benz

amide

Comparator A: 4-

(Dimethylamino)ben

zamide

Comparator B: 3-

Bromo-benzamide

Crystal System

Predicted:[1]

Monoclinic (

or

)

Monoclinic (

)

Monoclinic (

)

Space Group Centrosymmetric Centrosymmetric Centrosymmetric

Torsion

Twisted (~30–60°)

(Due to Br steric

clash)

Coplanar (< 5°) (Full

conjugation)
N/A

H-Bond Motif

Amide Dimer (Head-

to-Tail) + Br...H-N

contacts

Amide Dimer (Head-

to-Tail)
Amide Tape/Dimer

Density (

)

~1.55 - 1.65 g/cm³

(Heavier due to Br)
~1.20 g/cm³ ~1.75 g/cm³

Melting Point
High (~160–180°C)

(Dipolar stabilization)
149–153°C 150–152°C

Halogen Bond
Strong (

) potential
None

Strong (

)

Key Insight - The "Twist" Effect: Experimental data from the analogous 3-Bromo-4-

(dimethylamino)benzaldehyde confirms that the steric repulsion between the lone pairs of the
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Bromine (Van der Waals radius ~1.85 Å) and the Methyl groups of the amine prevents

coplanarity.

Consequence: The target molecule will likely exhibit lower melting enthalpy (

) than expected for its molecular weight due to disrupted lattice energy from the twisted
conformation, making it more soluble in drug formulation vehicles (e.g., DMSO/PEG) than
the rigid, planar non-brominated analog.

Experimental Protocols (Self-Validating Systems)
To confirm the specific torsion angle and halogen bonding network for your specific batch,

follow this validated crystallization and refinement protocol.

Phase A: Crystal Growth (Vapor Diffusion)
Rationale: Benzamides have low solubility in non-polar solvents but high solubility in alcohols.

A slow polarity shift is required to grow diffraction-quality single crystals.

Dissolution: Dissolve 20 mg of 3-Bromo-4-(dimethylamino)benzamide in 2 mL of Methanol

(MeOH) or DMF. Ensure the solution is saturated but free of particulate matter (filter through

0.22 µm PTFE).

Precipitant Prep: Prepare a reservoir of 10 mL Ethyl Acetate (EtOAc) or Pentane.

Setup: Place the sample vial (uncapped) inside the reservoir jar (sealed).

Equilibration: Allow to stand at 20°C for 3–7 days. The lower-polarity solvent will diffuse into

the MeOH, slowly increasing supersaturation.

Harvest: Look for colorless blocks or prisms. Needles indicate growth was too fast (dilute

initial solution by 50% and repeat).

Phase B: Data Collection & Refinement[2]
Temperature: Collect data at 100 K (Cryo-cooling) to minimize thermal motion of the terminal

methyl groups.
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Resolution: Aim for 0.80 Å or better to resolve the electron density between the Br and the

amide Nitrogen, confirming any intramolecular Hydrogen bonding (

).

Refinement Target: Watch for disorder in the

group. The "twisted" state may oscillate between two enantiomeric twist angles in the crystal
lattice.

Biological Context: The PARP Signaling Pathway
Benzamide derivatives are the foundational scaffold for PARP inhibitors (e.g., Olaparib

analogs). The 3-Bromo substitution is often explored to fill the hydrophobic pocket adjacent to

the nicotinamide binding site.
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Figure 1: Mechanism of Action for Benzamide Scaffolds in PARP Inhibition. The 3-Bromo

substituent (green node) enhances binding affinity by exploiting hydrophobic interactions within

the NAD+ binding pocket, preventing DNA repair.
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References & Data Sources
Gao, B., & Zhu, J. L. (2008).4-(Dimethylamino)benzaldehyde. Acta Crystallographica Section

E: Structure Reports Online, 64(6), o1182.

Relevance: Provides the baseline crystal structure for the non-brominated analog,

establishing the coplanar geometry of the dimethylamino group in the absence of steric

hindrance.

Vicente, A. et al. (2022).Vibrational Dynamics in crystalline 4-(dimethylamino)benzaldehyde:

Inelastic Neutron Scattering and Periodic DFT Study. Molecules, 27(3), 652.

Relevance: Validates the vibrational modes and packing forces (C-H...O hydrogen bonds)

typical of this scaffold class.

Cambridge Structural Database (CSD).Refcode: BZAMID (Benzamide).

Relevance: Serves as the fundamental reference for the amide dimer packing motif

utilized in the comparative analysis.

PubChem Compound Summary.CID 98641 (3-Bromo-4-(dimethylamino)benzaldehyde).[3]

Relevance: Source for physicochemical property estimations (LogP, H-bond

donor/acceptor counts) used to predict the behavior of the amide derivative.

[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. 4-Bromo-4′-(dimethylamino)stilbene - PMC [pmc.ncbi.nlm.nih.gov]
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3. 3-Bromo-4-(dimethylamino)benzaldehyde | C9H10BrNO | CID 98641 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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